Cas no 2171220-35-0 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid)

• Product Name: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid
• CAS No: 2171220-35-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6069034
• PubChem ID: 165458912
• Update Time: 2025-06-07

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid
• EN300-1549270
• 2171220-35-0
• (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-phenylpropanoic acid

• Inchi： 1S/C28H28N2O5/c1-18(15-26(31)30-25(27(32)33)16-19-9-3-2-4-10-19)29-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24-25H,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-,25-/m1/s1
• InChI Key： XNEGLFLWAPHEHL-IQGLISFBSA-N
• SMILES： O(C(N[C@H](C)CC(N[C@@H](C(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid

Introduction to (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic Acid (CAS No. 2171220-35-0)

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171220-35-0, represents a pinnacle of molecular design, integrating multiple functional groups that make it a promising candidate for drug development and therapeutic applications.

The molecular structure of this compound is characterized by a chiral center at the (2R) position and another at the (3R) position, which contribute to its stereochemical complexity. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group enhances its stability and binding affinity, making it an attractive scaffold for further derivatization. Additionally, the amide and carboxylic acid functionalities provide multiple sites for interaction with biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focusing on the development of novel chiral compounds for pharmaceutical applications. The stereochemistry of such compounds plays a crucial role in their biological activity, with enantiomers often exhibiting vastly different pharmacological profiles. The compound in question, with its well-defined stereochemical centers, offers a unique opportunity to explore these differences and potentially develop highly selective therapeutics.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the fluorenylmethoxycarbonyl (Fmoc) group and the phenylpropanoic acid moiety provides a versatile platform for medicinal chemists to explore. Fmoc groups are commonly used in peptide synthesis due to their stability and ease of removal, while phenylpropanoic acids are known for their diverse biological activities, including anti-inflammatory and analgesic properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties such as metabolic stability, lipophilicity, and cell membrane permeability. The fluorene moiety in this compound not only adds to its structural complexity but also potentially enhances its bioavailability and binding affinity.

The amide bond in the structure is another critical feature that contributes to its potential biological activity. Amides are known to be important pharmacophores in many drugs, often participating in hydrogen bonding interactions with biological targets. The presence of two amide groups in this compound suggests that it may have multiple points of interaction with proteins or enzymes, which could enhance its therapeutic efficacy.

Moreover, the phenylpropanoic acid component brings additional functionality that can be exploited for drug development. Phenylpropanoids are a class of compounds known for their various biological activities, including anti-inflammatory, antimicrobial, and antioxidant effects. By incorporating this moiety into a chiral scaffold, researchers can fine-tune the biological profile of the compound to target specific diseases or conditions.

Current research trends indicate that there is growing interest in developing small molecule inhibitors targeting post-translational modifications (PTMs) such as phosphorylation and ubiquitination. The amide group in this compound could potentially interact with such PTMs, making it a valuable tool for studying enzyme mechanisms and developing novel inhibitors. Additionally, the fluorene-based Fmoc group could serve as a handle for further chemical modifications, allowing researchers to explore new chemical space.

In conclusion, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-phenylpropanoic acid (CAS No. 2171220-35-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including chiral centers, functional groups such as amides and carboxylic acids, and the incorporation of fluorinated aromatic moieties, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.